Cas no 1699271-87-8 (1-(4-chloro-2-methylphenyl)ethane-1,2-diol)

1-(4-Chloro-2-methylphenyl)ethane-1,2-diol is a chlorinated aromatic diol compound characterized by its unique structural features, including a chloro-substituted phenyl ring and adjacent hydroxyl groups on the ethane backbone. This configuration imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the production of pharmaceuticals, agrochemicals, or specialty chemicals. The presence of both hydroxyl groups allows for further functionalization, enabling derivatization into esters, ethers, or other modified structures. The chloro and methyl substituents on the phenyl ring enhance its stability and influence electronic properties, making it a versatile building block in synthetic chemistry. Its well-defined structure ensures consistent performance in targeted reactions.
1-(4-chloro-2-methylphenyl)ethane-1,2-diol structure
1699271-87-8 structure
Product Name:1-(4-chloro-2-methylphenyl)ethane-1,2-diol
CAS No:1699271-87-8
MF:C9H11ClO2
MW:186.635442018509
CID:5895200
PubChem ID:89044913
Update Time:2025-06-03

1-(4-chloro-2-methylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chloro-2-methylphenyl)-1,2-ethanediol
    • 1-(4-chloro-2-methylphenyl)ethane-1,2-diol
    • SCHEMBL13260500
    • EN300-1986561
    • 1699271-87-8
    • Inchi: 1S/C9H11ClO2/c1-6-4-7(10)2-3-8(6)9(12)5-11/h2-4,9,11-12H,5H2,1H3
    • InChI Key: QDGNANVFYNBECV-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(Cl)C=C1C)(O)CO

Computed Properties

  • Exact Mass: 186.0447573g/mol
  • Monoisotopic Mass: 186.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.276±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 348.5±37.0 °C(Predicted)
  • pka: 13.42±0.20(Predicted)

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Additional information on 1-(4-chloro-2-methylphenyl)ethane-1,2-diol

Introduction to 1-(4-chloro-2-methylphenyl)ethane-1,2-diol (CAS No. 1699271-87-8)

1-(4-chloro-2-methylphenyl)ethane-1,2-diol, with the CAS number 1699271-87-8, is a compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a chlorinated and methylated aromatic ring attached to a diol moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The molecular formula of 1-(4-chloro-2-methylphenyl)ethane-1,2-diol is C9H11ClO2, and its molecular weight is approximately 186.63 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution of a halogenated aromatic compound with an appropriate nucleophile followed by reduction to form the diol functionality. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in pharmaceutical applications.

In the context of pharmaceutical research, 1-(4-chloro-2-methylphenyl)ethane-1,2-diol has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a precursor for the development of novel drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of inhibitors for enzymes involved in cancer progression and inflammatory diseases. The unique structural features of 1-(4-chloro-2-methylphenyl)ethane-1,2-diol allow it to form stable complexes with metal ions, which can be exploited to design metalloenzyme inhibitors with enhanced selectivity and potency.

Beyond its role as a synthetic intermediate, 1-(4-chloro-2-methylphenyl)ethane-1,2-diol has also been investigated for its intrinsic biological activities. Studies have shown that this compound exhibits moderate antioxidant properties, which could be beneficial in protecting cells from oxidative stress-induced damage. Additionally, preliminary in vitro assays have indicated that it may possess anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These findings suggest that 1-(4-chloro-2-methylphenyl)ethane-1,2-diol could serve as a lead compound for the development of new therapeutic agents targeting oxidative stress and inflammation-related disorders.

The physicochemical properties of 1-(4-chloro-2-methylphenyl)ethane-1,2-diol, such as its solubility and stability, are important considerations for its practical applications. The compound is generally soluble in common organic solvents like methanol and dimethyl sulfoxide (DMSO), but its solubility in water is limited. This property can be advantageous in certain synthetic processes where controlled solubility is required. Furthermore, the stability of 1-(4-chloro-2-methylphenyl)ethane-1,2-diol under various conditions has been studied to ensure its reliability as a reagent or intermediate in chemical reactions.

In terms of safety and handling, while 1-(4-chloro-2-methylphenyl)ethane-1,2-diol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks. Additionally, appropriate storage conditions should be maintained to ensure the integrity and stability of the compound over time.

The environmental impact of 1-(4-chloro-2-methylphenyl)ethane-1,2-diol is another important consideration. While there is limited data available on its environmental fate and effects, it is generally advisable to follow best practices for waste disposal and minimize environmental release during manufacturing and research activities. Ongoing studies are being conducted to better understand the environmental behavior of this compound and related chemicals.

In conclusion, 1-(4-chloro-2-methylphenyl)ethane-1,2-diol (CAS No. 1699271-87-8) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structural features make it an attractive candidate for the development of novel drugs and bioactive compounds. As research continues to advance our understanding of this compound's properties and applications, it is likely that new opportunities will emerge for its use in various fields.

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